Cas no 62261-24-9 (1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]-)

1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]- structure
62261-24-9 structure
Product Name:1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]-
CAS No:62261-24-9
MF:C12H14O6S
MW:286.300962924957
CID:452039
PubChem ID:658728
Update Time:2025-04-19

1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]-
    • 2-tert-butylsulfonylbenzene-1,3-dicarboxylic acid
    • 2-(t-butylsulfonyl)isophthalic acid
    • Oprea1_429911
    • CHEMBL1445998
    • HMS2360J14
    • SMR000039659
    • DTXSID30349732
    • AKOS005459411
    • 62261-24-9
    • MLS000038346
    • Inchi: 1S/C12H14O6S/c1-12(2,3)19(17,18)9-7(10(13)14)5-4-6-8(9)11(15)16/h4-6H,1-3H3,(H,13,14)(H,15,16)
    • InChI Key: PMZOXOVSADJDMD-UHFFFAOYSA-N
    • SMILES: S(C1C(C(=O)O)=CC=CC=1C(=O)O)(C(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 286.05112
  • Monoisotopic Mass: 286.05110934g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 108.74
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.